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Eriodictyol Chalcone: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Eriodictyol chalcone, a naturally occurring open-chain flavonoid, is a precursor to the

flavanone eriodictyol. It is found in various plants, including tomatoes.[1][2] This technical guide

provides an in-depth overview of the physical and chemical properties of eriodictyol chalcone,

along with its biological activities and relevant experimental protocols. The information is

tailored for researchers, scientists, and professionals involved in drug discovery and

development.

Core Physical and Chemical Properties
Eriodictyol chalcone, with the IUPAC name (E)-3-(3,4-dihydroxyphenyl)-1-(2,4,6-

trihydroxyphenyl)prop-2-en-1-one, is a polyphenolic compound belonging to the chalcone

subclass of flavonoids.[3] Its structure features two aromatic rings linked by a three-carbon α,β-

unsaturated carbonyl system.[2][4]

Physical Properties
The key physical characteristics of eriodictyol chalcone are summarized in the table below.
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Property Value Source

Molecular Formula C₁₅H₁₂O₆ [3][5][6]

Molecular Weight 288.25 g/mol [3][5][6]

Appearance Powder [7]

Melting Point 157-158 °C [5]

Flash Point 328.2 °C [5]

Density 1.584 g/cm³ [5]

Solubility

Slightly soluble in water (1.2

g/L at 25 °C). Soluble in

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, and

Acetone.

[5][7]

Chemical Properties
The chemical properties of eriodictyol chalcone are outlined in the following table.
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Property Description Source

IUPAC Name

(E)-3-(3,4-dihydroxyphenyl)-1-

(2,4,6-trihydroxyphenyl)prop-2-

en-1-one

[3]

Synonyms
2',3,4,4',6'-

pentahydroxychalcone
[3]

Chemical Class
Chalcone, Flavonoid,

Polyphenol
[3][8]

Reactivity

As a chalcone, it can undergo

isomerization to form the

corresponding flavanone,

eriodictyol. The presence of

multiple hydroxyl groups

makes it susceptible to

oxidation.

[9]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of eriodictyol
chalcone.

Mass Spectrometry
Mass spectrometry data reveals the precise mass of the molecule and its fragments.

Ionization Mode Precursor Ion (m/z) Source

Positive [M+H]⁺ 289.0707 [3]

Negative [M-H]⁻ 287.0561 [3]

UV-Vis Spectroscopy
The ultraviolet-visible spectrum of chalcones is characterized by two main absorption bands.
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Band Wavelength Range (nm) Transition

Band I 340-390 n-π

Band II 220-270 π-π

Note: For 2'-hydroxy chalcones like eriodictyol chalcone, these bands are typically observed

between 345-435 nm and 220-280 nm, respectively.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific NMR data for eriodictyol chalcone is not readily available in the provided

search results, general chemical shifts for chalcone protons and carbons are known. The

proton NMR spectrum would be expected to show signals for the aromatic protons on both

rings and the vinylic protons of the α,β-unsaturated system. The carbon-13 NMR spectrum

would show corresponding signals for the aromatic and vinylic carbons, as well as the carbonyl

carbon.

Biological Activity and Signaling Pathways
Eriodictyol and its chalcone form exhibit a range of biological activities, making them of interest

for therapeutic applications.

Antioxidant and Anti-inflammatory Properties
Eriodictyol has demonstrated potent antioxidant and anti-inflammatory effects.[11][12] These

properties are attributed to its ability to scavenge free radicals and modulate inflammatory

signaling pathways.[11] Chalcones, in general, are recognized for their antioxidant capabilities.

[13] The anti-inflammatory actions of eriodictyol may be mediated through the inhibition of the

PI3K/AKT/NFκB signaling pathway and the activation of the Nrf2/ARE pathway.[6]

Enzyme Inhibition
Eriodictyol chalcone has been shown to inhibit the activities of aromatase and 17β-

hydroxysteroid dehydrogenase (17β-HSD), enzymes involved in steroid metabolism.[8]

Signaling Pathway Diagram
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The following diagram illustrates the PI3K/AKT/NFκB signaling pathway, a key target of

eriodictyol's anti-inflammatory action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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